![molecular formula C17H15NO4 B2860309 3-[(Dimethyl-1,2-oxazol-4-yl)methoxy]naphthalene-2-carboxylic acid CAS No. 796084-60-1](/img/structure/B2860309.png)
3-[(Dimethyl-1,2-oxazol-4-yl)methoxy]naphthalene-2-carboxylic acid
Description
3-[(Dimethyl-1,2-oxazol-4-yl)methoxy]naphthalene-2-carboxylic acid (DMOXN) is an organic compound that has been used in scientific research and experiments in recent years. It is a derivative of naphthalene and has a molecular weight of 212.21 g/mol. DMOXN is a white crystalline solid with a melting point of 120 °C and a boiling point of 265 °C. It is soluble in water and slightly soluble in organic solvents such as ethanol, methanol, and acetone.
Scientific Research Applications
Antimicrobial Activity
Oxazole derivatives, including the compound , have been studied for their antimicrobial properties. They are known to interfere with the synthesis of bacterial cell walls, leading to potential applications in the development of new antibiotics .
Anticancer Agents
The structural motif of oxazole is present in various compounds that exhibit anticancer activity. Researchers are exploring the use of these derivatives in targeted cancer therapies, particularly due to their ability to inhibit specific enzymes or signaling pathways involved in tumor growth .
Antitubercular Compounds
Tuberculosis remains a major global health challenge, and oxazole derivatives offer a promising avenue for new antitubercular drugs. Their mechanism includes inhibition of mycobacterial growth and survival within host cells .
Anti-inflammatory Medications
The anti-inflammatory potential of oxazole derivatives is attributed to their inhibition of cyclooxygenase enzymes, which are involved in the inflammatory process. This makes them candidates for treating chronic inflammatory diseases .
Antidiabetic Drugs
Some oxazole derivatives have shown the ability to modulate blood sugar levels, providing a basis for the development of novel antidiabetic medications. They may work by affecting insulin secretion or insulin sensitivity .
Antiobesity Agents
The prevalence of obesity and its associated health risks has led to research into oxazole derivatives as antiobesity agents. They may exert their effects by influencing lipid metabolism or energy expenditure .
Antioxidants
Oxazole derivatives can act as antioxidants, scavenging free radicals and protecting cells from oxidative stress. This property is beneficial in preventing or treating diseases caused by oxidative damage .
Adenosine Receptor Modulators
Research has indicated that certain oxazole derivatives can bind to adenosine receptors, which play a role in various physiological processes. Modulating these receptors could have therapeutic applications in neurological disorders .
properties
IUPAC Name |
3-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]naphthalene-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO4/c1-10-15(11(2)22-18-10)9-21-16-8-13-6-4-3-5-12(13)7-14(16)17(19)20/h3-8H,9H2,1-2H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQTBGJCIHOCSKY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)COC2=CC3=CC=CC=C3C=C2C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(Dimethyl-1,2-oxazol-4-yl)methoxy]naphthalene-2-carboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-fluoro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide](/img/structure/B2860227.png)
![methyl N-[(Z)-1-(4-phenylsulfanylphenyl)ethylideneamino]carbamate](/img/structure/B2860229.png)
![(E)-2-(4-(3-(3-methoxyphenyl)acryloyl)piperazin-1-yl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one](/img/structure/B2860230.png)
![N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide](/img/structure/B2860232.png)
![3-chloro-N-{2-hydroxy-2-[5-(thiophen-2-yl)furan-2-yl]ethyl}-2-methylbenzene-1-sulfonamide](/img/structure/B2860233.png)
![tert-Butyl (8-oxa-1-azaspiro[4.5]decan-3-yl)carbamate](/img/structure/B2860237.png)
![6-acetyl-2-[[4-(dibutylsulfamoyl)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide](/img/structure/B2860246.png)
